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Compound of Interest

N,N'-bis(3-
Compound Name:
methoxyphenyl)oxamide

Cat. No.: B133011

In-Depth Technical Guide: N,N'-bis(3-
methoxyphenyl)oxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N'-bis(3-methoxyphenyl)oxamide is a symmetrically substituted oxamide derivative. This
document provides a comprehensive overview of its known chemical and physical properties, a
detailed experimental protocol for its synthesis, and a summary of its crystallographic structure.
While direct biological activity and specific signaling pathway involvement have not been
extensively reported in publicly available literature, the structural motifs present in this
compound are found in molecules with a range of biological activities, suggesting potential
areas for future investigation.

Chemical and Physical Properties

N,N'-bis(3-methoxyphenyl)oxamide is a white solid at room temperature. Its core structure
consists of a central oxamide linker connecting two 3-methoxyphenyl moieties. The presence of
amide functionalities and aromatic rings dictates its physicochemical characteristics.
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The following table summarizes the key quantitative data for N,N'-bis(3-

methoxyphenyl)oxamide.

Property Value Source
N,N'-bis(3-
IUPAC Name ] PubChem[1]
methoxyphenyl)oxamide
m-Oxanisidide, N,N'-bis(3-
Synonyms o PubChem[1]
methoxyphenyl)ethanediamide
CAS Number 60169-98-4 PubChem[1]
Molecular Formula C16H16N204 PubChem[1]
Molecular Weight 300.31 g/mol PubChem[1]
Melting Point 471-473 K (198-200 °C) Acta Cryst. E62, 03434[1]
Appearance White solid Inferred from synthesis
Solubility Soluble in DMSO Inferred from synthesis
XLogP3 2.3 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
4 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]

Spectroscopic and Crystallographic Data

Detailed spectroscopic and crystallographic data are essential for the unambiguous

identification and structural elucidation of N,N'-bis(3-methoxyphenyl)oxamide.

Crystallographic Data

A single-crystal X-ray diffraction study has been reported for N,N'-bis(3-

methoxyphenyl)oxamide. The crystal structure has been deposited in the Cambridge
Crystallographic Data Centre (CCDC) with the deposition number 618118.[1]
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Key crystallographic parameters are summarized below:

Parameter Value

CCDC Number 618118

Associated DOI 10.1107/S1600536806027802
Crystal System Monoclinic

Space Group P21/n

Spectroscopic Data

While a comprehensive public database of the full spectroscopic data (*H NMR, 3C NMR, IR,
and Mass Spectrometry) for N,N'-bis(3-methoxyphenyl)oxamide is not readily available, the
PubChem database indicates the availability of a vapor-phase IR spectrum and a 3C NMR
spectrum. Researchers requiring detailed peak lists and assignments should refer to
specialized spectral databases or perform their own analyses.

Experimental Protocols

The following section details the experimental procedure for the synthesis and crystallization of
N,N'-bis(3-methoxyphenyl)oxamide.

Synthesis of N,N'-bis(3-methoxyphenyl)oxamide

This protocol is based on the reaction of 3-methoxyaniline with oxalyl chloride.

Materials:

3-methoxyaniline

Oxaly! chloride

Triethylamine (EtsN)

Dichloromethane (CH2zCl2)
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e Dimethyl sulfoxide (DMSO)
o Ethanol
Procedure:

e A solution of 3-methoxyaniline (20 mmol) and triethylamine (20 mmol) in dichloromethane
(50 ml) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled to
273 K (0 °C) in an ice bath.

« To this stirred solution, a solution of oxalyl chloride (10 mmol) in dichloromethane (20 ml) is
added dropwise over a period of 30 minutes, ensuring the temperature remains at 273 K.

 After the addition is complete, the reaction mixture is stirred at room temperature for 4 hours.

e The resulting precipitate is collected by vacuum filtration, washed with water, and then with
ethanol.

e The crude product is recrystallized from a dimethyl sulfoxide (DMSQO)-ethanol mixture to
yield the pure N,N'-bis(3-methoxyphenyl)oxamide as a white solid.

Crystallization for X-ray Diffraction

Single crystals suitable for X-ray analysis can be obtained by the slow evaporation of a solution
of the compound in a DMSO-ethanol mixture at room temperature.

Potential Biological Activity and Signaling Pathways
(Hypothetical)

As of the date of this document, there is no specific published research detailing the biological
activity or the signaling pathway involvement of N,N'-bis(3-methoxyphenyl)oxamide.
However, based on the activities of structurally related compounds, some potential areas of
interest for future research can be hypothesized.

 Antiproliferative Activity: Many compounds containing N-phenylbenzamide and related motifs
have demonstrated antiproliferative activity against various cancer cell lines. The mechanism
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often involves the inhibition of key cellular processes such as tubulin polymerization or the
modulation of specific signaling pathways.

e Enzyme Inhibition: The oxamide core is a known scaffold in the design of enzyme inhibitors,
including inhibitors of kinases and proteases. The methoxy-substituted phenyl rings could
provide specific interactions within the binding sites of target enzymes.

It is important to emphasize that these are hypothetical activities based on chemical similarity,
and dedicated biological screening is required to determine the actual pharmacological profile
of N,N'-bis(3-methoxyphenyl)oxamide.

Visualizations
Synthesis Workflow
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Synthesis of N,N'-bis(3-methoxyphenyl)oxamide
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Caption: Workflow for the synthesis of N,N'-bis(3-methoxyphenyl)oxamide.
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Caption: A potential mechanism of action via target protein inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N,N'-bis(3-methoxyphenyl)oxamide | C16H16N204 | CID 4367251 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [What are the properties of N,N'-bis(3-
methoxyphenyl)oxamide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133011#what-are-the-properties-of-n-n-bis-3-
methoxyphenyl-oxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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